Cas no 157729-23-2 (4-Bromo-2-[(methylamino)methyl]phenol)

• Product Name: 4-Bromo-2-[(methylamino)methyl]phenol
• CAS No: 157729-23-2
• MF: C₈H₁₀BrNO
• MW: 216.07510137558
• MDL: MFCD09965827
• CID: 1057008
• PubChem ID: 42282025
• Update Time: 2025-11-02

4-Bromo-2-[(methylamino)methyl]phenol Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-((methylamino)methyl)phenol
• 4-Bromo-2-[(methylamino)methyl]phenol
• 4-Bromo-2-methylaminomethyl-phenol
• 4-Bromo-2-((methylamino)
• 4-BROMO-2-[(ETHYLAMINO)METHYL]PHENOL
• Phenol, 4-bromo-2-[(methylamino)methyl]-
• 4-bromo-2-(methylaminomethyl)phenol
• STL510237
• BBL036631
• 6110AJ
• TRA0097260
• SY018706
• AB0057937
• MFCD09965827
• EN300-1232778
• SCHEMBL2889487
• AS-32575
• F2169-1229
• DB-316297
• AKOS011348946
• CS-0151007
• 157729-23-2

• MDL： MFCD09965827
• Inchi： 1S/C8H10BrNO/c1-10-5-6-4-7(9)2-3-8(6)11/h2-4,10-11H,5H2,1H3
• InChI Key： XVEDWUMXQCOGAE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)CNC)O

Computed Properties

• Exact Mass: 214.99500
• Monoisotopic Mass: 214.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 32.299

Experimental Properties

• PSA: 32.26000
• LogP: 2.26500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 4-Bromo-2-[(methylamino)methyl]phenol

Comprehensive Overview of 4-Bromo-2-[(methylamino)methyl]phenol (CAS No. 157729-23-2): Properties, Applications, and Research Insights

4-Bromo-2-[(methylamino)methyl]phenol (CAS No. 157729-23-2) is a brominated phenolic compound with a unique structural framework, combining a phenol core with a methylamino-methyl substituent. This specialized organic intermediate has garnered attention in pharmaceutical and agrochemical research due to its versatile reactivity. The presence of both bromo and methylamino functional groups enables selective modifications, making it valuable for structure-activity relationship (SAR) studies and drug discovery applications.

In recent years, the demand for halogenated phenols like 4-Bromo-2-[(methylamino)methyl]phenol has surged, driven by their role in synthesizing bioactive molecules. Researchers highlight its potential in designing CNS-targeting compounds, aligning with trends in neurodegenerative disease research. The compound’s molecular weight (230.09 g/mol) and moderate lipophilicity (LogP ~2.1) further enhance its utility in medicinal chemistry optimization.

From a synthetic perspective, CAS 157729-23-2 serves as a key precursor for N-heterocycle formation, particularly in palladium-catalyzed cross-coupling reactions. Its bromine atom facilitates Suzuki-Miyaura or Buchwald-Hartwig couplings, critical for constructing aryl-aryl bonds in drug candidates. This aligns with the growing interest in green chemistry, where efficient halogen utilization minimizes waste.

Analytical characterization of 4-Bromo-2-[(methylamino)methyl]phenol typically involves HPLC purity assays (>98%) and spectroscopic techniques (1H/13C NMR, IR). Stability studies indicate compatibility with ambient storage conditions, though desiccants are recommended for long-term preservation. Such data addresses frequent queries from process chemists seeking scalable synthetic routes.

Beyond pharmaceuticals, this compound finds niche applications in material science, particularly in polymeric UV stabilizers. Its phenolic hydroxyl group acts as a radical scavenger, while the bromine moiety enhances flame retardancy—a hotspot for sustainable material development. These dual functionalities respond to industry demands for multifunctional additives.

Regulatory and safety profiles of CAS 157729-23-2 emphasize standard organic handling protocols. While not classified as hazardous under major chemical inventories, proper PPE (gloves, goggles) is advised during manipulation. This information caters to EHS (Environmental Health & Safety) professionals searching for compliance documentation.

Future research directions may explore 4-Bromo-2-[(methylamino)methyl]phenol’s role in proteolysis-targeting chimeras (PROTACs), a cutting-edge therapeutic modality. Its ability to serve as a linker component between E3 ligase binders and target proteins could unlock novel drug degradation pathways—a topic trending in cancer research forums.